Cas no 2229372-98-7 (3-(2-fluoro-3-methylphenyl)pentanedioic acid)

• Product Name: 3-(2-fluoro-3-methylphenyl)pentanedioic acid
• CAS No: 2229372-98-7
• MF: C₁₂H₁₃FO₄
• MW: 240.227627515793
• CID: 5942327
• PubChem ID: 165646294
• Update Time: 2023-12-15

3-(2-fluoro-3-methylphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-3-methylphenyl)pentanedioic acid
• EN300-1786294
• 2229372-98-7

• Inchi： 1S/C12H13FO4/c1-7-3-2-4-9(12(7)13)8(5-10(14)15)6-11(16)17/h2-4,8H,5-6H2,1H3,(H,14,15)(H,16,17)
• InChI Key： ZAWOTHWZBNIJDE-UHFFFAOYSA-N
• SMILES： FC1C(C)=CC=CC=1C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 240.07978705g/mol
• Monoisotopic Mass: 240.07978705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 74.6Ų